Cas no 1426072-28-7 (2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid)

• Product Name: 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid
• CAS No: 1426072-28-7
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD26401795
• CID: 2121804
• PubChem ID: 83861812
• Update Time: 2025-07-24

2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid
• UKYWTKMOKOXSBZ-UHFFFAOYSA-N
• CID 83861812
• 2-Amino-6,7-dihydro-5H-cyclopentapyrimidine-5-carboxylic acid
• D79284
• MFCD26401795
• 2-amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylicacid
• CS-0446320
• 1426072-28-7
• 2-AMINO-5H,6H,7H-CYCLOPENTA[D]PYRIMIDINE-5-CARBOXYLIC ACID
• SY323037
• AS-79439
• DA-10397
• SCHEMBL15879206
• 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid

• MDL： MFCD26401795
• Inchi： 1S/C8H9N3O2/c9-8-10-3-5-4(7(12)13)1-2-6(5)11-8/h3-4H,1-2H2,(H,12,13)(H2,9,10,11)
• InChI Key： UKYWTKMOKOXSBZ-UHFFFAOYSA-N
• SMILES： OC(C1C2=CN=C(N)N=C2CC1)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.1

Additional information on 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid

Recent Advances in the Study of 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid (CAS: 1426072-28-7)

The compound 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid (CAS: 1426072-28-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic pyrimidine derivative is of particular interest due to its potential applications in drug discovery, especially as a building block for small-molecule inhibitors targeting various enzymes and receptors. Recent studies have explored its synthetic pathways, physicochemical properties, and biological activities, shedding light on its versatility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes to produce 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient multi-step synthesis starting from cyclopentanone, achieving a 65% overall yield. The study highlighted the importance of protecting group strategies and catalytic conditions in minimizing side reactions and improving scalability. These advancements are critical for ensuring the compound's availability for further pharmacological evaluations.

In terms of biological activity, recent in vitro studies have investigated the compound's potential as a kinase inhibitor scaffold. Preliminary screening against a panel of 50 kinases revealed moderate inhibitory activity against several tyrosine kinases, including ABL1 and SRC family kinases. Molecular docking simulations suggested that the carboxylic acid moiety plays a crucial role in binding to the ATP pocket of these kinases. These findings, reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, position this compound as a promising starting point for the development of novel kinase inhibitors.

Another significant development involves the use of 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid as a precursor for PROTAC (Proteolysis Targeting Chimera) molecules. Researchers have successfully conjugated this scaffold to E3 ligase ligands, creating bifunctional molecules capable of inducing targeted protein degradation. Early results show promising degradation efficiency for several oncogenic proteins, with ongoing studies focusing on improving cellular permeability and selectivity.

The physicochemical properties of this compound have also been thoroughly characterized in recent work. A 2023 European Journal of Pharmaceutical Sciences publication reported its solubility profile, pKa values, and membrane permeability using Caco-2 cell models. These studies provide valuable data for future formulation development and pharmacokinetic optimization of derivatives based on this core structure.

Looking forward, several research groups have announced plans to explore the therapeutic potential of 2-Amino-6,7-dihydro-5H-cyclopenta[d]pyrimidine-5-carboxylic acid derivatives in specific disease areas, including oncology, inflammatory disorders, and neurodegenerative diseases. The unique combination of its rigid bicyclic structure and multiple functional groups makes it particularly attractive for addressing challenging drug targets. As synthetic methodologies continue to improve and biological screening becomes more comprehensive, we anticipate seeing more drug candidates based on this scaffold entering preclinical development in the coming years.